Cas no 53573-21-0 (Isoxazole, 3-(4-bromophenyl)-5-phenyl-)

• Product Name: Isoxazole, 3-(4-bromophenyl)-5-phenyl-
• CAS No: 53573-21-0
• MF: C₁₅H₁₀BrNO
• MW: 300.15000295639
• CID: 356953
• PubChem ID: 14638116
• Update Time: 2025-04-19

Isoxazole, 3-(4-bromophenyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 3-(4-bromophenyl)-5-phenyl-
• 3-(4-bromophenyl)-5-phenyl-1,2-oxazole
• 3-(4-Bromophenyl)-5-phenylisoxazole
• 53573-21-0
• 3-(4'-Bromophenyl)-5-phenylisoxazole
• tert-butyl3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxylate
• DTXSID60562432

• Inchi： 1S/C15H10BrNO/c16-13-8-6-11(7-9-13)14-10-15(18-17-14)12-4-2-1-3-5-12/h1-10H
• InChI Key： ZSAOMNBDJZUSKP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=C(C2C=CC=CC=2)ON=1

Computed Properties

• Exact Mass: 298.9946
• Monoisotopic Mass: 298.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03